N,4-dimethyl-3-nitrobenzamide

• IUPAC Name: N,4-dimethyl-3-nitrobenzamide
• InChI: InChI=1S/C9H10N2O3/c1-6-3-4-7(9(12)10-2)5-8(6)11(13)14/h3-5H,1-2H3,(H,10,12)
• InChI Key: QGWGRJLQNCNLLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC)[N+](=O)[O-]
• Molecular Formula: C9H10N2O3
• Molecular Weight: 194.19 g/mol

Description

Synthesis Analysis

The synthesis of related nitrobenzamide compounds involves complex organic reactions, including the use of NMR, IR, and XRD techniques for characterisation. For instance, compounds similar to N,4-dimethyl-3-nitrobenzamide have been prepared and characterised, highlighting the importance of spectroscopic and structural characterisation in understanding these molecules (Arslan, Kazak, & Aydın, 2015). Efficient use of reactants and solvents plays a crucial role in the synthesis process, ensuring high yields and purity of the compounds (White & Chen, 1993).

Molecular Structure Analysis

The molecular structure of nitrobenzamide derivatives has been extensively studied using X-ray diffraction and density functional theory (DFT) methods. These studies reveal the geometric configuration, vibrational frequencies, and electronic properties of the molecules, contributing to our understanding of their stability and reactivity (Arslan, Kazak, & Aydın, 2015). The molecular structure is crucial for predicting the behavior of these compounds in various chemical reactions and their potential applications.

Chemical Reactions and Properties

Nitrobenzamide compounds undergo various chemical reactions, including reduction and nucleophilic substitution, leading to a wide range of derivatives with diverse properties. The reductive chemistry of these compounds is particularly interesting, with studies showing selective toxicity for hypoxic cells due to oxygen-inhibited enzymatic reduction (Palmer, van Zijl, Denny, & Wilson, 1995). These reactions are fundamental to the synthetic utility of nitrobenzamide compounds in organic synthesis.

Physical Properties Analysis

The physical properties of nitrobenzamide derivatives, such as solubility, melting points, and crystal structure, are influenced by their molecular geometry and intermolecular interactions. Crystallographic studies provide insights into the arrangement of molecules in the solid state and how this affects their physical properties (Maurin & Krygowski, 1987). Understanding these properties is essential for the application of these compounds in materials science and engineering.

Chemical Properties Analysis

The chemical properties of N,4-dimethyl-3-nitrobenzamide and its derivatives, such as reactivity, stability, and electrochemical properties, are central to their applications in various fields. Studies on the electro-organic synthesis of related compounds demonstrate the versatility of these molecules in synthetic chemistry (He, Watts, Marken, & Haswell, 2005). Additionally, the exploration of their potential chemotherapeutic activity further underscores the importance of understanding their chemical properties (Mendeleyev, Kirsten, Hakam, Buki, & Kun, 1995).

Scientific Research Applications

Synthesis and Structural Characterisation

• N,4-dimethyl-3-nitrobenzamide has been involved in studies focusing on its synthesis and structural characterisation. For instance, Arslan et al. (2015) investigated the synthesis and characterisation of related nitrobenzamide compounds using NMR, IR, and XRD techniques. This research emphasizes the importance of N,4-dimethyl-3-nitrobenzamide in exploring molecular geometries and vibrational frequencies in the ground state, contributing significantly to the field of molecular physics (Arslan, Kazak, & Aydın, 2015).

Crystal Engineering and Hydrogen Bonding

• The compound has also been used in crystal engineering research. Aakeröy et al. (2004) discussed its use in the study of heteromeric intermolecular interactions for the formation of binary co-crystals. This demonstrates the role of N,4-dimethyl-3-nitrobenzamide in understanding supramolecular assemblies and intermolecular interactions, which are crucial for crystal design (Aakeröy, Desper, & Helfrich, 2004).

Solubility Modelling

• Studies on the solubility of nitrobenzamide compounds, closely related to N,4-dimethyl-3-nitrobenzamide, have been carried out to understand their dissolution in various solvents. Yuan et al. (2019) conducted research to determine the solubility of p-nitrobenzamide in different solvents, providing insights into the solubility behavior of similar compounds in different environments. This research is significant in the field of chemical engineering and pharmaceutical formulation (Yuan, Zheng, Zhao, & Kong, 2019).

Antibacterial Activity

• The antibacterial activity of metal complexes involving N,4-dimethyl-3-nitrobenzamide derivatives has been a subject of research. Saeed et al. (2010) synthesized and characterized nickel and copper metal complexes of nitrobenzamide derivatives, investigating their potential antibacterial efficacy. This highlights the potential biomedical applications of N,4-dimethyl-3-nitrobenzamide in developing new antibacterial agents (Saeed, Rashid, Ali, & Hussain, 2010).

Formulation Development

• In pharmaceutical research, derivatives of N,4-dimethyl-3-nitrobenzamide have been investigated for drug formulation development. Sena et al. (2017) worked on the preformulation and formulation of a bioactive nitroaromatic compound, demonstrating the relevance of N,4-dimethyl-3-nitrobenzamide in the development of novel drug delivery systems (Sena, Apolinário, Duarte, dos Santos, Monteiro, de Oliveira, & Leite, 2017).